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Profile of PF-04753299

The table below summarizes the key available information for PF-04753299 as an LpxC inhibitor antibiotic.

Property Description for PF-04753299

Target LpxC (UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase) [1]

[2]

Target Role First committed & essential enzyme in lipid A (Lipopolysaccharide/LPS)

biosynthesis pathway [1]

Mechanism of Action Binds to and inhibits LpxC enzyme, disrupting formation of the outer

membrane in Gram-negative bacteria [1]

Chemical Class Methyl sulfone-based compound [1]

Measured Activity (MIC
in E. coli)

1 μg/mL (Minimal Inhibitory Concentration) [1]

The Role of LpxC Inhibition
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LpxC is a key enzyme in the biosynthesis of lipid A, the anchor of lipopolysaccharide (LPS) in the outer

membrane of Gram-negative bacteria [1] [3]. Inhibiting LpxC disrupts the formation of this critical

membrane structure.

The following diagram illustrates the mechanism of LpxC inhibitors and their cellular consequences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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